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Compound of Interest

Compound Name: Ac-Yvad-cho

Cat. No.: B1673944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of the

caspase-1 inhibitor, Ac-YVAD-CHO, in dimethyl sulfoxide (DMSO). Ac-YVAD-CHO is a potent,

reversible, and selective inhibitor of caspase-1 (ICE/interleukin-1β converting enzyme), playing

a crucial role in studies of apoptosis and inflammation.[1][2][3] Accurate preparation of the

stock solution is critical for obtaining reliable and reproducible experimental results.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for Ac-YVAD-CHO are

summarized in the table below.

Property Value Source(s)

Molecular Weight 492.52 g/mol [1][2][3]

Solubility in DMSO 2 mg/mL to 30 mg/mL [1][4][5]

Recommended Storage of

Powder
-20°C [3][4]

Recommended Storage of

Stock Solution
-20°C or -80°C [1][2]
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Note on Solubility: The reported solubility of Ac-YVAD-CHO in DMSO varies across different

suppliers. It is recommended to consult the manufacturer's datasheet for the specific lot being

used. Sonication may be required to fully dissolve the compound.[1]

Experimental Protocol: Preparation of a 10 mM Ac-
YVAD-CHO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ac-YVAD-CHO in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for cell-based assays or other experiments.

Materials:

Ac-YVAD-CHO powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of Ac-YVAD-CHO powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Weighing: Carefully weigh out the desired amount of Ac-YVAD-CHO powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

4.925 mg of Ac-YVAD-CHO.
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Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 492.52 g/mol x 1000 mg/g = 4.925 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed Ac-
YVAD-CHO powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, sonicate the

solution in a water bath for 5-10 minutes.[1] Visually inspect the solution to ensure there are

no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in microcentrifuge tubes.

Storage: Store the aliquots of the stock solution at -20°C or -80°C for long-term storage.[1][2]

When stored properly, the solution in DMSO should be stable for at least one year.[1]

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the Ac-YVAD-CHO stock

solution.
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Workflow for Ac-YVAD-CHO Stock Solution Preparation

Start: Obtain Ac-YVAD-CHO Powder

Equilibrate to Room Temperature

Weigh Powder

Add DMSO

Vortex/Sonicate

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Ready for Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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